Cas no 70864-04-9 (1,3-benzodioxol-5-ylmethyl Propanoate)

1,3-benzodioxol-5-ylmethyl Propanoate structure
70864-04-9 structure
Product name:1,3-benzodioxol-5-ylmethyl Propanoate
CAS No:70864-04-9
MF:C10H16N2O2
MW:196.246242523193
CID:1747138
PubChem ID:241032

1,3-benzodioxol-5-ylmethyl Propanoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-benzodioxol-5-ylmethyl propanoate
    • N,N-bis(2-methylprop-2-enyl)oxamide
    • NSC48114
    • N~1~,N~2~-Bis(2-methylprop-2-en-1-yl)ethanediamide
    • NSC-48114
    • DTXSID40991140
    • 70864-04-9
    • 1,3-benzodioxol-5-ylmethyl Propanoate
    • Inchi: InChI=1S/C10H16N2O2/c1-7(2)5-11-9(13)10(14)12-6-8(3)4/h1,3,5-6H2,2,4H3,(H,11,13)(H,12,14)
    • InChI Key: HMWRAHPYTUSHLY-UHFFFAOYSA-N
    • SMILES: CC(=C)CNC(=O)C(=O)NCC(=C)C

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 44.76
  • LogP: 1.15280

Recommend Articles

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd